Cas no 1804727-99-8 (5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1804727-99-8
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4875708
• Update Time: 2025-06-12

5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-7(8(10)11)6(3-12)4-13-9(5)14-2/h4,8H,1-2H3
• InChI Key： QURXEKWGOYCIIZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine

Comprehensive Overview of 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1804727-99-8)

5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1804727-99-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, combining a methoxy substituent at the 2-position and a methyl group at the 3-position, makes it a versatile intermediate for synthetic applications.

In recent years, the demand for fluorinated pyridines like 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for crop protection agents and pharmaceutical intermediates. The difluoromethyl moiety, in particular, is known to improve lipophilicity and membrane permeability, making it a hotspot for drug discovery.

The synthesis of CAS No. 1804727-99-8 typically involves multi-step reactions, including halogenation, cyanation, and methoxylation. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. Environmental and regulatory compliance, such as REACH and FDA guidelines, further underscore its safe handling and commercialization.

From an industrial perspective, 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and energy consumption during production. This compound’s compatibility with flow chemistry and continuous manufacturing also positions it as a candidate for scalable processes.

In the context of AI-driven drug discovery, CAS No. 1804727-99-8 has been flagged in computational databases for its structural novelty. Machine learning models predict its utility in targeting enzyme inhibitors and receptor modulators, addressing unmet medical needs. Such insights are driving collaborations between academia and biotech firms to explore its therapeutic potential.

Market analysts highlight the compound’s relevance in precision agriculture, where its derivatives could mitigate resistance in pests and pathogens. The agrochemical sector values its selectivity and low environmental impact, aligning with global sustainability goals. Patent filings and R&D investments suggest a robust pipeline for 1804727-99-8-based innovations.

For researchers and procurement specialists, sourcing high-quality 5-Cyano-4-(difluoromethyl)-2-methoxy-3-methylpyridine requires vetting suppliers for GMP compliance and batch-to-batch consistency. Storage recommendations typically emphasize protection from moisture and light to preserve its integrity. As the scientific community unlocks more applications, this compound is poised to become a cornerstone in advanced material science and life sciences.